5-(2-methylphenyl)-2-[2-oxo-2-(1-pyrrolidinyl)ethyl]-2H-tetrazole

• IUPAC Name: 2-[5-(2-methylphenyl)tetrazol-2-yl]-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C14H17N5O/c1-11-6-2-3-7-12(11)14-15-17-19(16-14)10-13(20)18-8-4-5-9-18/h2-3,6-7H,4-5,8-10H2,1H3
• InChI Key: JBRUWQSVNVDLOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN(N=N2)CC(=O)N3CCCC3
• Molecular Formula: C14H17N5O
• Molecular Weight: 271.32 g/mol

Description

5-(2-methylphenyl)-2-[2-oxo-2-(1-pyrrolidinyl)ethyl]-2H-tetrazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a tetrazole derivative and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 5-(2-methylphenyl)-2-[2-oxo-2-(1-pyrrolidinyl)ethyl]-2H-tetrazole is not fully understood. However, it has been reported to inhibit the growth of microorganisms by disrupting the cell membrane and cell wall. It has also been reported to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
Studies have shown that this compound has a low toxicity profile and does not have any significant adverse effects on the biochemical and physiological processes in the body. However, further studies are needed to determine the long-term effects of this compound on the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(2-methylphenyl)-2-[2-oxo-2-(1-pyrrolidinyl)ethyl]-2H-tetrazole in lab experiments is its low toxicity profile. This makes it a safe compound to work with, and it does not pose any significant health risks to researchers. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 5-(2-methylphenyl)-2-[2-oxo-2-(1-pyrrolidinyl)ethyl]-2H-tetrazole. One of the main areas of focus is the development of new synthesis methods that can improve the yield and purity of the compound. Another area of focus is the study of the compound's potential applications in the treatment of Alzheimer's disease. Additionally, further studies are needed to determine the long-term effects of this compound on the body, as well as its potential applications in other fields such as material science and catalysis.

Synthesis Methods

Several methods have been reported for the synthesis of 5-(2-methylphenyl)-2-[2-oxo-2-(1-pyrrolidinyl)ethyl]-2H-tetrazole. One of the most common methods involves the reaction of 2-(2-oxo-2-(1-pyrrolidinyl)ethyl)-5-(2-methylphenyl) tetrazole with hydrazine hydrate in the presence of a catalyst. Other methods include the reaction of 2-(2-oxo-2-(1-pyrrolidinyl)ethyl)-5-(2-methylphenyl) tetrazole with sodium azide and ammonium chloride in the presence of a catalyst.

Scientific Research Applications

5-(2-methylphenyl)-2-[2-oxo-2-(1-pyrrolidinyl)ethyl]-2H-tetrazole has been extensively studied for its potential applications in various fields. It has been reported to have antimicrobial, antifungal, and anticancer activities. This compound has also been studied for its potential use as a corrosion inhibitor, as well as in the treatment of Alzheimer's disease.